![molecular formula C19H30N2O2 B2913589 4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide CAS No. 1421484-45-8](/img/structure/B2913589.png)
4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It belongs to the class of kinase inhibitors and has shown promising results in preclinical studies for the treatment of various types of cancers.
Scientific Research Applications
Synthesis and Polymer Applications
- Synthesis and Properties of Ortho-Linked Polyamides : Research by Hsiao, Yang, and Chen (2000) explored the synthesis of ortho-linked polyamides using derivatives similar to 4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide. These polyamides demonstrated useful levels of thermal stability, solubility in various solvents, and the ability to form transparent, flexible films, indicating potential applications in materials science (Hsiao, Yang, & Chen, 2000).
Pharmaceutical Research
- Benzamide Derivatives as Selective Serotonin 4 Receptor Agonists : Sonda et al. (2004) synthesized a series of benzamide derivatives, including structures similar to the compound , showing potential as selective serotonin 4 receptor agonists. This suggests applications in gastrointestinal motility treatments (Sonda et al., 2004).
- Orally Active Benzamide Derivatives for Gastrointestinal Motility : In 2003, Sonda, Kawahara, et al. explored similar benzamide derivatives for their potential as serotonin 4 (5-HT(4)) receptor agonists. These compounds demonstrated pharmacological profiles favorable for gastrointestinal motility, highlighting another possible pharmaceutical application (Sonda, Kawahara, et al., 2003).
Chemical Synthesis and Characterization
- Synthesis of Related Compounds for Drug Development : Research by Wei, Hai-yong, et al. (2010) focused on synthesizing a compound related to 4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide. This work contributes to the methodology in synthetic chemistry, particularly in the development of pharmaceutical intermediates (Wei, Hai-yong, et al., 2010).
Molecular and Structural Analysis
- Crystal Structure and DFT Calculations : Kumara, Harish, et al. (2017) conducted studies on compounds structurally similar to 4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide, providing insights into the crystal structure and density functional theory calculations. This research is relevant to understanding the physical and chemical properties at the molecular level (Kumara, Harish, et al., 2017).
properties
IUPAC Name |
4-tert-butyl-N-[1-(2-methoxyethyl)piperidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2/c1-19(2,3)16-7-5-15(6-8-16)18(22)20-17-9-11-21(12-10-17)13-14-23-4/h5-8,17H,9-14H2,1-4H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNQWCFILNYODEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2CCN(CC2)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)-N-(1-(2-methoxyethyl)piperidin-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.